1-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-phenylurea

• IUPAC Name: 1-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-3-phenylurea
• InChI: InChI=1S/C15H13FN6O/c16-11-6-8-13(9-7-11)22-14(19-20-21-22)10-17-15(23)18-12-4-2-1-3-5-12/h1-9H,10H2,(H2,17,18,23)
• InChI Key: WVRDVOFUSFYOJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)F
• Molecular Formula: C15H13FN6O
• Molecular Weight: 312.30 g/mol

Description

1-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-3-phenylurea, also known as PF-06282999, is a small molecule drug that has been developed for the treatment of various diseases, including cancer and inflammation. The compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Synthesis and Structural Properties

Synthesis Techniques and Characterization
A study by Saeed et al. (2011) detailed the synthesis of 1-(4-Fluorobenzoyl)-3-(isomeric fluorophenyl)thioureas through the reaction of 4-fluorobenzoyl isothiocyanate with isomeric fluoroanilines. The compounds were characterized using NMR, FTIR spectroscopy, and X-ray diffraction, highlighting their structural and conformational properties (Saeed, Erben, Shaheen, & Flörke, 2011).

Photochemistry and Photodecomposition
Alawode, Robinson, and Rayat (2011) explored the photochemistry of tetrazole-thione compounds, leading to the formation of carbodiimides as sole photoproducts. This study emphasizes the potential of using such compounds in green chemistry applications due to their clean photodecomposition pathways (Alawode, Robinson, & Rayat, 2011).

Fluorophore Development for OLEDs
Liu et al. (2016) developed a new bipolar fluorophore based on electron-withdrawing and -donating groups, demonstrating its efficacy in OLEDs. This research highlights the utility of fluorinated compounds in developing materials with high performance in electronic and optical applications (Liu et al., 2016).

Potential Applications

Catalyst Recycling in Organic Synthesis
Van den Broeke et al. (2002) utilized a fluorous room-temperature ionic liquid for the homogeneous hydrosilylation of 1-octene, showcasing an efficient catalyst recycling method. The study indicates the potential of fluorinated compounds in enhancing the sustainability of chemical processes (Van den Broeke, Winter, Deelman, & Van Koten, 2002).

Phenylurea Herbicides Degradation
Research by Zhang et al. (2018) on the degradation of phenylurea herbicides by bacterial consortia reveals the environmental relevance of such compounds. The study demonstrates the synergistic effects of bacterial species in degrading pollutants, offering insights into bioremediation strategies (Zhang et al., 2018).

Mechanism of Action

Target of action

Compounds with a tetrazole ring, like this one, are often used in drug design as bioisosteres of carboxylic acids. They can interact with biological targets such as enzymes or receptors through hydrogen bonding .

Mode of action

The exact mode of action would depend on the specific biological target. Generally, the compound could bind to its target and modulate its activity, leading to changes in cellular processes .

Biochemical pathways

Without specific information on the compound’s target, it’s hard to say which biochemical pathways might be affected. Many drugs work by modulating signal transduction pathways, metabolic pathways, or gene expression .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the route of administration. Factors such as solubility, stability, and permeability can influence a compound’s bioavailability .

Result of action

The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. This could range from changes in enzyme activity to alterations in cell signaling or gene expression .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence a compound’s action, efficacy, and stability. For example, the pH of the environment can affect a compound’s ionization state, which in turn can influence its absorption and distribution .